molecular formula C6H10N2O B063074 1-(isoxazol-3-yl)-N,N-dimethylmethanamine CAS No. 173850-40-3

1-(isoxazol-3-yl)-N,N-dimethylmethanamine

Cat. No. B063074
M. Wt: 126.16 g/mol
InChI Key: KPANEOYBYKUORT-UHFFFAOYSA-N
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Description

“1-(isoxazol-3-yl)-N,N-dimethylmethanamine” is a chemical compound with the empirical formula C5H9ClN2O . It is a solid substance . The SMILES string for this compound is Cl.CC(N)c1ccon1 .


Molecular Structure Analysis

The molecular weight of “1-(isoxazol-3-yl)-N,N-dimethylmethanamine” is 148.59 . The InChI key for this compound is FRLMVSZWXJFDFG-UHFFFAOYSA-N .


Chemical Reactions Analysis

Isoxazole derivatives have been synthesized using various methods . One of the methods involves the reaction of terminal alkynes with n-BuLi and then aldehydes followed by the treatment with molecular iodine and subsequently with hydroxylamine .


Physical And Chemical Properties Analysis

“1-(isoxazol-3-yl)-N,N-dimethylmethanamine” is a solid substance . More detailed physical and chemical properties are not available in the retrieved data.

Safety And Hazards

The safety information available indicates that this compound is classified as Acute Tox. 3 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3 . It is also indicated that it targets the respiratory system .

Future Directions

In the field of drug discovery, isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs . Given its significance, it is imperative to develop new eco-friendly synthetic strategies . This highlights the potential application of metal-free synthetic routes for the synthesis of isoxazoles with significant biological interests .

properties

IUPAC Name

N,N-dimethyl-1-(1,2-oxazol-3-yl)methanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10N2O/c1-8(2)5-6-3-4-9-7-6/h3-4H,5H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KPANEOYBYKUORT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CC1=NOC=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H10N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

126.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(isoxazol-3-yl)-N,N-dimethylmethanamine

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